Cas no 2172500-65-9 (4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-2-carboxylic acid)

• Product Name: 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-2-carboxylic acid
• CAS No: 2172500-65-9
• MF: C₂₇H₃₀N₂O₅S
• MW: 494.602506160736
• CID: 6052295
• PubChem ID: 165586514
• Update Time: 2025-11-01

4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-2-carboxylic acid
• EN300-1534149
• 2172500-65-9
• 4-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]thiomorpholine-2-carboxylic acid

• Inchi： 1S/C27H30N2O5S/c30-25(29-12-13-35-24(15-29)26(31)32)22(17-6-5-7-17)14-28-27(33)34-16-23-20-10-3-1-8-18(20)19-9-2-4-11-21(19)23/h1-4,8-11,17,22-24H,5-7,12-16H2,(H,28,33)(H,31,32)
• InChI Key： SUZXLLUVXBCASD-UHFFFAOYSA-N
• SMILES： S1CCN(CC1C(=O)O)C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)=O

Computed Properties

• Exact Mass: 494.18754324g/mol
• Monoisotopic Mass: 494.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 121Ų

Additional information on 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-2-carboxylic acid

Introduction to 4-2-Cyclobutyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-2-carboxylic Acid (CAS No. 2172500-65-9)

4-2-Cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-2-carboxylic acid (CAS No. 2172500-65-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, including a thiomorpholine ring, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a cyclobutyl substituent. These structural elements contribute to its potential therapeutic applications and make it a valuable subject of study.

The thiomorpholine ring in 4-2-Cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-2-carboxylic acid is a sulfur-containing heterocycle that imparts specific chemical and biological properties to the molecule. Thiomorpholines are known for their ability to form stable complexes with various metal ions, which can be leveraged in the design of metalloprotein inhibitors or other bioactive compounds. Additionally, the presence of the thiomorpholine ring can enhance the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a widely used reagent in peptide synthesis and organic chemistry. It is particularly useful for protecting amino groups during multi-step syntheses, ensuring that reactive functionalities remain intact until the desired final product is achieved. The Fmoc group can be selectively removed under mild conditions, such as treatment with piperidine in dimethylformamide (DMF), making it a versatile tool in synthetic chemistry. In the context of 4-2-Cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-2-carboxylic acid, the Fmoc group protects the amino functionality until it is needed for further functionalization or conjugation.

The cyclobutyl substituent in 4-2-Cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-2-carboxylic acid adds another layer of complexity to its structure. Cyclobutane rings are known for their strain energy and unique conformational properties, which can influence the overall conformation and stability of the molecule. This substituent can also affect the pharmacokinetic properties of the compound, such as its metabolic stability and tissue distribution. The cyclobutyl group may also play a role in modulating the binding affinity and selectivity of the compound towards specific biological targets.

In recent years, there has been increasing interest in exploring the therapeutic potential of compounds with similar structural features to 4-2-Cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-2-carboxylic acid. For instance, studies have shown that thiomorpholines and their derivatives can exhibit potent anti-inflammatory and anti-cancer activities. The Fmoc protecting group has been utilized in the synthesis of various bioactive peptides and peptidomimetics, highlighting its importance in drug discovery and development. Additionally, cyclobutane-containing compounds have been investigated for their potential as antiviral agents and as inhibitors of protein-protein interactions.

The synthesis of 4-2-Cyclobutyl-3-{(9H-fluoren-9-yloxycarbonyl)amino}propanoylthiomorpholine 1-carboxylic acid typically involves a multi-step process that includes the preparation of intermediate compounds and careful control of reaction conditions. Key steps in the synthesis may include the formation of the thiomorpholine ring, introduction of the Fmoc protecting group, and attachment of the cyclobutyl substituent. Advanced synthetic techniques such as transition metal-catalyzed reactions and solid-phase peptide synthesis (SPPS) have been employed to optimize yield and purity.

Beyond its synthetic challenges, 4-2-Cyclobutyl-{(9H-fluoren 9 ylox ycarbony l)amino}propanoylthiomorpholine 1 carboxylic acid has shown promise in various biological assays. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in disease pathways, such as kinases or proteases. Additionally, preliminary in vivo studies have indicated potential therapeutic effects in animal models of diseases such as cancer and neurodegenerative disorders.

The future research directions for 4 2 Cyclobutyl 3 {(9H fluoren 9 ylmethox ycarbony l)amino}propanoylthiomorpholine 1 carboxylic acid are diverse and exciting. Ongoing efforts aim to further elucidate its mechanism of action at molecular and cellular levels, optimize its pharmacological properties through structure-based design, and evaluate its safety and efficacy in clinical trials. Collaborative efforts between chemists, biologists, and clinicians will be crucial in advancing this compound from bench to bedside.

In conclusion, 4 2 Cyclobutyl 3 {(9H fluoren 9 ylmethox ycarbony l)amino}propanoylthiomorpholine 1 carboxylic acid (CAS No 2172500 65 9) represents a promising candidate for further investigation in medicinal chemistry and pharmaceutical research Its unique structural features offer opportunities for developing novel therapeutics with improved efficacy and safety profiles As research progresses we can expect to gain deeper insights into its potential applications across various medical fields